Cas no 2164225-24-3 (tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate
• CAS No: 2164225-24-3
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 6425422
• PubChem ID: 165994664
• Update Time: 2025-06-08

tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2164225-24-3
• EN300-4814200
• tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate

• Inchi： 1S/C12H19NO3S/c1-12(2,3)16-11(15)13(4)7-10(14)9-5-6-17-8-9/h5-6,8,10,14H,7H2,1-4H3
• InChI Key： IYQAOCOAZSHJNG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CN(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.10856464g/mol
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate

Introduction to Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate (CAS No. 2164225-24-3)

Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2164225-24-3, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a tert-butyl group and a carbamate moiety appended to a hydroxylated ethyl chain linked to a thiophene ring imparts distinct reactivity and biological activity, making it a subject of extensive research.

The structural motif of Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate encompasses several key functional groups that contribute to its versatility. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility and interactions with biological targets. The carbamate functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the hydroxylated ethyl chain and the thiophene ring introduce hydrophilic and aromatic characteristics, respectively, which can modulate the compound's pharmacokinetic profile.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes, as heterocyclic aromatic structures, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate not only enhances its molecular complexity but also opens up possibilities for novel therapeutic applications. Researchers have been exploring the potential of thiophene derivatives as scaffolds for drug design, leveraging their ability to interact with various biological targets.

The carbamate moiety in this compound is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as enzymes and receptors. The hydroxyl group on the ethyl chain further enhances the compound's ability to form hydrogen bonds, potentially improving its binding affinity and selectivity. These features make Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate a promising candidate for developing new drugs targeting neurological disorders, where precise molecular interactions are essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate towards various biological targets. Molecular docking studies have shown that this compound can interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. These computational insights have guided experimental efforts to optimize the compound's structure for improved efficacy and reduced toxicity. Such interdisciplinary approaches are becoming increasingly important in modern drug discovery.

The synthesis of Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene ring, introduction of the hydroxylated ethyl chain, and installation of the carbamate functionality. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently and environmentally friendly. For instance, catalytic processes and green chemistry principles have been employed to minimize waste and reduce energy consumption during synthesis.

The pharmacological profile of Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate is an area of active investigation. Preclinical studies have suggested that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its anti-inflammatory properties have been observed in cell-based assays, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis. These findings underscore the importance of continued research to fully elucidate the therapeutic potential of this compound.

In conclusion, Tert-butyl N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-methylcarbamate (CAS No. 2164225-24-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of tert-butyl, carbamate, hydroxylated ethyl chain, and thiophene ring, contribute to its diverse reactivity and biological activity. Recent research highlights its promise as a scaffold for drug development, particularly in addressing neurological disorders and cancer. As synthetic methodologies continue to evolve and computational tools become more sophisticated, further exploration of this compound's therapeutic potential is anticipated.